![molecular formula C11H14FNO2 B1491682 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-ol CAS No. 2092721-73-6](/img/structure/B1491682.png)
2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-ol
Overview
Description
“2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-ol” is a chemical compound that can be used for pharmaceutical testing . It is related to a series of 3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one derivatives, which have been identified as a new class of TNIK inhibitors .
Chemical Reactions Analysis
The specific chemical reactions involving this compound are not detailed in the search results. It is related to the 3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one derivatives, which have been studied as TNIK inhibitors .Mechanism of Action
Target of Action
Similar compounds have been evaluated for their anticonvulsant effects , suggesting that they may interact with targets involved in neuronal signaling.
Mode of Action
Based on the anticonvulsant activities of similar compounds , it can be hypothesized that this compound may modulate neuronal signaling, possibly by interacting with ion channels or neurotransmitter receptors.
Biochemical Pathways
Given the anticonvulsant activities of similar compounds , it is likely that this compound affects pathways involved in neuronal excitability and signaling.
Result of Action
Similar compounds have been shown to exhibit anticonvulsant activities , suggesting that this compound may have similar effects.
Advantages and Limitations for Lab Experiments
2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-ol-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl ethyl ether has a number of advantages and limitations for lab experiments. One of the major advantages of this compound is its high solubility in organic solvents, which makes it easy to handle and use in laboratory experiments. In addition, this compound is also relatively stable, which makes it suitable for long-term storage. However, this compound is also limited in its applications, as it is not suitable for use in in vivo studies due to its potential toxicity.
Future Directions
The potential applications of 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-ol-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl ethyl ether
Scientific Research Applications
2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-ol-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl ethyl ether has been studied extensively in recent years due to its potential applications in scientific research and drug development. This compound has been found to be an effective inhibitor of the enzyme monoamine oxidase A, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. As a result, this compound-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl ethyl ether has been studied for its potential applications in the treatment of depression and anxiety. In addition, this compound has also been studied for its potential applications in the treatment of Parkinson’s disease and Alzheimer’s disease.
properties
IUPAC Name |
2-(7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO2/c12-10-1-2-11-9(7-10)8-13(3-5-14)4-6-15-11/h1-2,7,14H,3-6,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMOLRGNCKSTSOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(CN1CCO)C=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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